N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide

• IUPAC Name: N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide
• InChI: InChI=1S/C12H16ClNO/c1-7(2)12(15)14-11-9(4)5-8(3)6-10(11)13/h5-7H,1-4H3,(H,14,15)
• InChI Key: OXDOOVITHIYETE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)NC(=O)C(C)C)C
• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol

Description

N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide, also known as Clenbuterol, is a beta-2 adrenergic receptor agonist that is commonly used in the field of scientific research. It is a sympathomimetic drug that is structurally similar to epinephrine and salbutamol. Clenbuterol has been extensively studied for its potential use in treating respiratory disorders such as asthma, as well as its ability to enhance athletic performance.

Mechanism of Action

N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide acts as a beta-2 adrenergic receptor agonist, which means it binds to and activates these receptors in the body. This activation leads to a number of physiological effects, including increased heart rate, increased metabolism, and dilation of the bronchial tubes. These effects make N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide useful in treating respiratory disorders and enhancing athletic performance.
Biochemical and Physiological Effects:
N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide has a number of biochemical and physiological effects on the body. It has been shown to increase protein synthesis and decrease protein degradation in muscle tissue, leading to an increase in muscle mass. Additionally, N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide has been shown to increase metabolic rate and reduce body fat, making it useful in weight loss and bodybuilding.

Advantages and Limitations for Lab Experiments

N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide has a number of advantages and limitations for use in lab experiments. One advantage is its ability to enhance athletic performance, making it useful in studying the effects of exercise on the body. Additionally, N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide's ability to increase muscle mass and reduce body fat makes it useful in studying the effects of nutrition and metabolism on the body. However, N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide's potential for abuse as a performance-enhancing drug and its potential side effects make it important to use caution when using it in lab experiments.

Future Directions

There are a number of future directions for research on N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide. One area of interest is its potential use in treating respiratory disorders such as asthma. Additionally, further research is needed to fully understand the mechanisms by which N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide enhances athletic performance and its potential side effects. Finally, there is a need for more research on the long-term effects of N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide use in humans.

Synthesis Methods

N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide can be synthesized through a number of methods, including chemical synthesis and microbial fermentation. One common method involves the reaction of 4-amino-3,5-dichloroacetophenone with 2-bromo-2-methylpropionic acid in the presence of a base such as potassium carbonate. This reaction results in the formation of N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide.

Scientific Research Applications

N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide has been extensively studied for its potential use in treating respiratory disorders such as asthma. It has been shown to improve lung function and reduce airway inflammation in animal models. Additionally, N-(2-chloro-4,6-dimethylphenyl)-2-methylpropanamide has been studied for its potential use in enhancing athletic performance. It has been shown to increase muscle mass and reduce body fat in animal models, leading to its use as a performance-enhancing drug in some sports.